Cas no 6046-49-7 (1-benzhydryl-3-(4-chlorophenyl)thiourea)

• Product Name: 1-benzhydryl-3-(4-chlorophenyl)thiourea
• CAS No: 6046-49-7
• MF: C₂₀H₁₇ClN₂S
• MW: 352.880382299423
• CID: 1623579
• PubChem ID: 1502412
• Update Time: 2025-04-21

1-benzhydryl-3-(4-chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-(4-chlorophenyl)thiourea
• ZINC01421209
• AC1LT4TO
• MolPort-001-507-029
• STK085416
• AKOS003265363
• MCULE-5255953094
• KB-217756
• ST4101627
• ZINC01421209; AC1LT4TO; MolPort-001-507-029; STK085416; AKOS003265363; MCULE-5255953094; KB-217756; ST4101627;
• 1-(4-chlorophenyl)-3-(diphenylmethyl)thiourea
• DTXSID80363620
• N-BENZHYDRYL-N'-(4-CHLOROPHENYL)THIOUREA
• 6046-49-7

• Inchi： 1S/C20H17ClN2S/c21-17-11-13-18(14-12-17)22-20(24)23-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,19H,(H2,22,23,24)
• InChI Key： LHQLNQZAZPARAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 352.08031
• Monoisotopic Mass: 352.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06